Cas no 583060-40-6 (null)

• Product Name: null
• CAS No: 583060-40-6
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 948327
• PubChem ID: 45086296
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• 3-acetyl-5-hydroxybenzaldehyde
• Benzaldehyde, 3-acetyl-5-hydroxy- (9CI)
• DTXSID30665904
• SCHEMBL17265744
• AB76155
• 583060-40-6

• Inchi： 1S/C9H8O3/c1-6(11)8-2-7(5-10)3-9(12)4-8/h2-5,12H,1H3
• InChI Key： UXXCCFATYRDBSF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=O)C=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones